Cas no 60976-49-0 (Geraniin)

Geranin is a tumor necrosis factor with anti-tumor, anti-inflammatory, anti hyperglycemic activities α (TNF- α) Of the release inhibitor, with an IC50 value of 43 μ M

Geraniin structure

Product Name:Geraniin

CAS No:60976-49-0

Molecular Formula:C₄₁H₂₈O₂₇

Molecular Weight:952.6448

MDL:MFCD09038731

CID:509339

Geraniin Properties

Names and Identifiers

- Geraniin
- B-D-GLUCOPYRANOSE
- beta-D-Glucopyranose cyclic 2-7:4-5-(3,6-dihydro-2,9,10,11,11-pentahydroxy-3-oxo-2,6-methano-2H-1-benzoxocin-5,7-dicarboxylate) cyclic 3,6-(4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate) 1-(3,4,5-trihydroxybenzoate) stereoisomer
- b-D-Glucopyranose, cyclic 2&reg
- beta-D-Glucopyranose
- β-D-Glucopyranose
- (26bR)-2,3,11,12,13,14,15,16,26,26,26a-undecahydroxy-5,9,18,23,25-pentaoxo-5,7a,9,18,20,21,21a,23,25,26,26a,26b-dodecahydro-7H-21,7-(epoxymethano)-1,6,8,19,22-pentaoxadibenzo[5’,6’:7’,8’]cyclododeca[1
- 7:4&reg
- [ "" ]
- [(7S,8R,26S,28S,29S)-1,13,14,15,18,19,20,34,35,39,39-Undecahydroxy-2,5,10,23,31-pentaoxo-6,9,24,27,3
- +Expand
- MDL： MFCD09038731
- InChIKey： JQQBXPCJFAKSPG-AZSQBUALSA-N
- Inchi： 1S/C41H28O27/c42-13-1-8(2-14(43)24(13)48)34(54)67-39-33-32-30(64-38(58)12-6-19(47)41(61)40(59,60)23(12)22-11(37(57)66-33)5-17(46)27(51)31(22)68-41)18(63-39)7-62-35(55)9-3-15(44)25(49)28(52)20(9)21-10(36(56)65-32)4-16(45)26(50)29(21)53/h1-6,18,23,30,32-33,39,42-46,48-53,59-61H,7H2/t18-,23?,30-,32+,33-,39-,41?/m0/s1
- SMILES： O1C2C(=C(C([H])=C3C(=O)O[C@]4([H])[C@]([H])(OC(C5C([H])=C(C(=C(C=5[H])O[H])O[H])O[H])=O)O[C@@]5([H])C([H])([H])OC(C6=C([H])C(=C(C(=C6C6=C(C(=C(C([H])=C6C(=O)O[C@]4([H])[C@@]5([H])OC(C4=C([H])C(C1(C(C4([H])C=23)(O[H])O[H])O[H])=O)=O)O[H])O[H])O[H])O[H])O[H])O[H])=O)O[H])O[H]

Computed Properties

Exact Mass: 952.081796g/mol
Surface Charge: 0
XLogP3: -0.6
Hydrogen Bond Donor Count: 14
Hydrogen Bond Acceptor Count: 27
Rotatable Bond Count: 3
Monoisotopic Mass: 952.081796g/mol
Monoisotopic Mass: 952.081796g/mol
Topological Polar Surface Area: 450Å²
Heavy Atom Count: 68
Complexity: 2080
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 952.6

Experimental Properties

LogP: -1.10150
PSA: 450.25000
Color/Form: Yellow powder
Density: 2.25

Geraniin Security Information

Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Signal Word：Warning

Geraniin Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Geraniin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00E9U2-1mg	B-D-GLUCOPYRANOSE	60976-49-0	95%	1mg	$39.00	2024-04-22
A2B Chem LLC	AG65130-1mg	Geraniin	60976-49-0	95%	1mg	$36.00	2024-04-19
Aaron	AR00EA2E-1mg	B-D-GLUCOPYRANOSE	60976-49-0	95%	1mg	$36.00
Ambeed	A447714-1mg	(57R,58S,510R,511R,519S)-14,15,16,24,25,26,52,53,516,517,517-Undecahydroxy-55,513,515,3,8-pentaoxo-55,57,58,510,511,513,515,516,517,517a-decahydro-4,7-dioxa-5(19,10)-1,16-epoxy-7,11-methanodibenzo[i,k][1,4,7]trioxacyclotridecina-1,2(1,2)-dibenzenacyclooctaphane-58-yl 3,4,5-trihydroxybenzoate	60976-49-0	95%	1mg	$48.0	2024-05-31
ChemFaces	CFN90256-20mg	Geraniin	60976-49-0	>=98%	20mg	$168
Chengdu Biopurify Phytochemicals Ltd	BP0639-20mg	Geraniin	60976-49-0	98%	20mg	$85	2023-09-20
Crysdot LLC	CD32000841-25mg	Geraniin	60976-49-0	95+%	25mg	$260	2024-07-18
DC Chemicals	DC12339-100 mg	Geraniin	60976-49-0	>98%	100mg	$100.0	2022-02-28
eNovation Chemicals LLC	D752344-5mg	B-D-GLUCOPYRANOSE	60976-49-0	95+%	5mg	$225	2022-09-12
MedChemExpress	HY-N0472-10mM*1mLinDMSO	Geraniin	60976-49-0	99.84%	10mM*1mLinDMSO	￥1834	2023-07-26

Geraniin Synthesis

Geraniin Suppliers

Chengdu Biopurify Phytochemicals Ltd.

Audited Supplier

(CAS:60976-49-0)

MR./MRS.:HE DAN DAN

Phone:15928576055

Email:sales@biopurify.com

NanJingqingYunbiologologyicaltecjnco，LTD

Audited Supplier

(CAS:60976-49-0)

MR./MRS.:WANG JING LI

Phone:15251745733

Email:477691608@qq.com

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:60976-49-0)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

(CAS:60976-49-0)

MR./MRS.:JIN SHENG J e r e m y

Phone:18162756256

Email:1197063825@qq.com

Web:http://eng.biocuiyuan.com

ChengDu YiRui Bio-Technology CO., LTD

Audited Supplier

(CAS:60976-49-0)

MR./MRS.:SU NA

Phone:18224028459

Email:yirui307@163.com

SI CHUAN WEI KE QI Biotechnology Co., Ltd.

Audited Supplier

(CAS:60976-49-0)

MR./MRS.:YANG YANG

Phone:13348961525

Email:2851167780@qq.com

Geraniin Related Literature

1. Constituents of Geranium thunbergii Sieb. et Zucc. Part 14. Structures of didehydrogeraniin, furosinin, and furosin

Kazufumi Yazaki,Tsutomu Hatano,Takuo Okuda J. Chem. Soc. Perkin Trans. 1 1989 2289
2. Tannins and related compounds. Part 37. Isolation and structure elucidation of elaeocarpusin, a novel ellagitannin from Elaeocarpus sylvestris var. Ellipticus

Takashi Tanaka,Gen-ichiro Nonaka,Itsuo Nishioka,Kazumoto Miyahara,Toshio Kawasaki J. Chem. Soc. Perkin Trans. 1 1986 369
3. Constituents of Geranium thunbergii Sieb. et Zucc. Part 12. Hydrated stereostructure and equilibration of geraniin

Takuo Okuda,Takashi Yoshida,Tsutomu Hatano J. Chem. Soc. Perkin Trans. 1 1982 9
4. Constituents of Geranium thunbergii Sieb. et Zucc. Part 12. Hydrated stereostructure and equilibration of geraniin

Takuo Okuda,Takashi Yoshida,Tsutomu Hatano J. Chem. Soc. Perkin Trans. 1 1982 9
5. Antioxidant and anti-inflammatory activities of Geranium robertianum L. decoctions

Marcelo D. Catarino,Artur M. S. Silva,Maria Teresa Cruz,Susana M. Cardoso Food Funct. 2017 8 3355
6. Application of frontal affinity chromatography combined on-line with mass spectrometry to screening PAI-1 inhibitors from traditional Chinese medicine

Xiaohong Yuan,Daoju Hu,Wei Zhu,Xiaojie Xu,Chuanjian Lu Anal. Methods 2012 4 3744
7. Chemical characterization and bioactive properties of aqueous and organic extracts of Geranium robertianum L.

V. C. Gra?a,Lillian Barros,Ricardo C. Calhelha,Maria Inês Dias,Ana Maria Carvalho,Celestino Santos-Buelga,P. F. Santos,Isabel C. F. R. Ferreira Food Funct. 2016 7 3807
8. Novel and less explored chemotypes of natural origin for the inhibition of Hsp90

Federica Pellati,Giulio Rastelli Med. Chem. Commun. 2016 7 2063
9. Permeability of the ellagitannin geraniin and its metabolites in a human colon adenocarcinoma Caco-2 cell culture model

Sumita Elendran,Saravanan Muniyandy,Wang Wang Lee,Uma D. Palanisamy Food Funct. 2019 10 602
10. Synthesis of ellagitannin natural products

Laurent Pouységu,Denis Deffieux,Ga?lle Malik,Anna Natangelo,Stéphane Quideau Nat. Prod. Rep. 2011 28 853

Related Categories

60976-49-0 (Geraniin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:60976-49-0)Geraniin

Purity:99%

Quantity:25mg

Price($):208.0

Wuhan ChemNorm Biotech Co.,Ltd.

(CAS:60976-49-0)Geraniin

Purity:>98%

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Price($):price inquiry

Cas no 60976-49-0 (Geraniin)

Geraniin Properties

Names and Identifiers

Computed Properties

Experimental Properties

Geraniin Security Information

Geraniin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Geraniin Price

Geraniin Synthesis

Geraniin Suppliers

Geraniin Related Literature

Related Categories

60976-49-0 (Geraniin) Related Products